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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227

A comprehensive analysis of the solubility characteristics of various calcium bromide hydrates
is crucial for their application in research and development, particularly in pharmaceutical and
chemical synthesis. This guide provides a comparative overview of the solubility curves of
different calcium bromide hydrates, supported by experimental data and methodologies.

Introduction to Calcium bromide Hydrates

Calcium bromide (CaBrz) is an inorganic salt that exists in an anhydrous form as well as
several hydrated forms.[1][2] The number of water molecules (x) in the hydrate, denoted as
CaBr2(H20)x, influences its physical properties, including solubility. The most commonly
encountered hydrates are the dihydrate (CaBrz-2H20), tetrahydrate (CaBr2-4H20), and
hexahydrate (CaBr2:6H20).[1][2] The stability of these hydrates is temperature-dependent,
which in turn affects the solubility of calcium bromide at different temperatures.

Comparative Solubility Data

The solubility of calcium bromide in water is notably high and increases significantly with
temperature. The data below represents the solubility of the stable solid phase of calcium
bromide in equilibrium with a saturated aqueous solution at various temperatures.
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Temperature (°C)

Solubility ( g/100 mL H20)

0 125[1][3][4]
20 143[1][3][4][5]
30 142[3]

100 312[1][3][4]

Experimental Protocol for Determining Solubility

Curves

The solubility of calcium bromide hydrates can be determined experimentally using the

polythermal method. This method involves preparing a solution with a known concentration of

calcium bromide and determining the temperature at which the solution becomes saturated

upon cooling.

Objective: To determine the solubility of a calcium bromide hydrate at various temperatures.

Materials:

¢ Anhydrous Calcium Bromide (CaBrz) or a specific hydrate

o Distilled water

e Test tube or reaction vessel

o Calibrated thermometer

e Magnetic stirrer and stir bar

o Heating mantle or water bath

o Buret for accurate volume measurement

» Analytical balance

Procedure:
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o Sample Preparation: Accurately weigh a specific amount of calcium bromide and transfer it
to the test tube.

» Solvent Addition: Add a precise volume of distilled water to the test tube using a buret.

o Dissolution: Heat the mixture while stirring continuously until all the solid has completely
dissolved.

o Crystallization Point Determination: Slowly cool the clear solution while continuing to stir.
Record the temperature at which the first crystals appear. This temperature is the saturation
temperature for that specific concentration.

o Data Collection for Solubility Curve: Repeat steps 2-4 with varying amounts of water added
to the same sample of calcium bromide to obtain a series of saturation temperatures for
different concentrations.

» Calculation of Solubility: For each data point, calculate the solubility in grams of CaBrz per
100 mL of water.

» Plotting the Curve: Plot the calculated solubility (y-axis) against the corresponding saturation
temperature (x-axis) to generate the solubility curve.

Relationship Between Calcium Bromide Hydrates

The stability of different calcium bromide hydrates is dependent on the temperature. At lower
temperatures, hydrates with a higher number of water molecules are generally more stable. As
the temperature increases, these hydrates can lose water to form hydrates with fewer water
molecules or the anhydrous salt.
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Phase Transitions of Calcium Bromide Hydrates
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Caption: Phase transitions of calcium bromide hydrates with increasing temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8802227?utm_src=pdf-body-img
https://www.benchchem.com/product/b8802227?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8802227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

References

e 1. Calcium bromide - Wikipedia [en.wikipedia.org]

e 2. Calcium Bromide [orangekemicals.com]

» 3. grokipedia.com [grokipedia.com]

e 4. calcium-bromide.com [calcium-bromide.com]

e 5. calcium bromide hexahydrate [chemister.ru]

 To cite this document: BenchChem. [comparing the solubility curves of different calcium
bromide hydrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8802227#comparing-the-solubility-curves-of-

different-calcium-bromide-hydrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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